Cas no 828280-55-3 (4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol)
4-Ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with a cyclopropylphenyl moiety and a thiol group. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The presence of the thiol group enhances reactivity, enabling derivatization for further chemical modifications. The cyclopropyl and aromatic substituents contribute to steric and electronic effects, which may influence binding affinity in target interactions. This compound is of interest in medicinal chemistry for its potential role in developing enzyme inhibitors or antimicrobial agents. High purity and stability under standard conditions ensure consistent performance in synthetic workflows.
828280-55-3 structure
Product Name:4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol
CAS No:828280-55-3
MF:C14H17N3S
MW:259.369881391525
MDL:MFCD03423550
CID:3058176
PubChem ID:4776036
Update Time:2025-10-18
4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-5-(2-(p-tolyl)cyclopropyl)-4H-1,2,4-triazole-3-thiol
- 4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol
- STK306534
- 4-ETHYL-5-[2-(4-METHYLPHENYL)CYCLOPROPYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
- AKOS000305580
- 4-ethyl-5-(2-p-tolyl-cyclopropyl)-4h-[1,2,4]triazole-3-thiol
- 4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol
- EN300-228889
- CS-0298291
- 828280-55-3
- 4-ethyl-3-[2-(4-methylphenyl)cyclopropyl]-1H-1,2,4-triazole-5-thione
- 4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol
- BBL038425
-
- MDL: MFCD03423550
- Inchi: 1S/C14H17N3S/c1-3-17-13(15-16-14(17)18)12-8-11(12)10-6-4-9(2)5-7-10/h4-7,11-12H,3,8H2,1-2H3,(H,16,18)
- InChI Key: GUVZGKRXASSIMU-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2CC2C2C=CC(C)=CC=2)N1CC
Computed Properties
- Exact Mass: 259.11431873Da
- Monoisotopic Mass: 259.11431873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.7Ų
4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026016-250mg |
4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol |
828280-55-3 | 250mg |
£182.00 | 2022-02-28 | ||
| Fluorochem | 026016-5g |
4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol |
828280-55-3 | 5g |
£963.00 | 2022-02-28 | ||
| Fluorochem | 026016-1g |
4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol |
828280-55-3 | 1g |
£363.00 | 2022-02-28 | ||
| Chemenu | CM525883-1g |
4-Ethyl-5-(2-(p-tolyl)cyclopropyl)-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 97% | 1g |
$625 | 2022-09-29 | |
| Enamine | EN300-228889-0.05g |
4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-228889-0.1g |
4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-228889-0.25g |
4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-228889-0.5g |
4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-228889-1.0g |
4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-228889-2.5g |
4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol |
828280-55-3 | 95% | 2.5g |
$1428.0 | 2024-06-20 |
4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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